Cas no 1261675-38-0 (2,2'-Dibromo-3'-methoxypropiophenone)

• Product Name: 2,2'-Dibromo-3'-methoxypropiophenone
• CAS No: 1261675-38-0
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4938481
• Update Time: 2025-05-25

2,2'-Dibromo-3'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dibromo-3'-methoxypropiophenone

• Inchi： 1S/C10H10Br2O2/c1-6(11)10(13)7-4-3-5-8(14-2)9(7)12/h3-6H,1-2H3
• InChI Key： RGLPSVMQEOLVFQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1Br)OC)=O

Computed Properties

• Exact Mass: 321.90271 g/mol
• Monoisotopic Mass: 319.90475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.99
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on 2,2'-Dibromo-3'-methoxypropiophenone

Introduction to CAS No. 1261675-38-0: 2,2'-Dibromo-3'-methoxypropiophenone

CAS No. 1261675-38-0, commonly referred to as 2,2'-Dibromo-3'-methoxypropiophenone, is a unique dibrominated aromatic compound with significant applications in various scientific and industrial fields. This compound is characterized by its bromine atoms at the 2-position of both benzene rings and a meta-substituted methoxy group on one of the rings. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 2,2'-Dibromo-3'-methoxypropiophenone involves a multi-step process that typically includes bromination, methylation, and oxidation reactions. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity levels. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial production.

In terms of chemical properties, CAS No. 1261675-38-0 exhibits high thermal stability and moderate solubility in organic solvents. Its electronic structure, influenced by the electron-withdrawing bromine atoms and the electron-donating methoxy group, makes it a versatile compound in various reactions. For instance, it has been used as an intermediate in the synthesis of advanced materials, such as polymers and pharmaceutical agents.

Recent studies have highlighted the potential of 2,2'-Dibromo-3'-methoxypropiophenone in drug discovery. Its ability to act as a precursor for bioactive molecules has been extensively explored. For example, researchers have utilized this compound to synthesize novel anti-inflammatory agents with improved potency and reduced side effects compared to existing drugs.

The application of CAS No. 1261675-38-0 extends beyond pharmaceuticals into materials science. It has been employed as a building block for constructing advanced organic frameworks, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional properties, including high surface area and tunable pore sizes, making them ideal for gas storage and catalytic applications.

In environmental science, 2,2'-Dibromo-3'-methoxypropiophenone has been studied for its role in remediation processes. Its ability to act as a sorbent for heavy metals and organic pollutants has been demonstrated in laboratory-scale experiments. Researchers are currently exploring its potential for large-scale environmental cleanup operations.

The toxicological profile of CAS No. 1261675-38-0 has also been a focus of recent research efforts. Studies indicate that while it exhibits low acute toxicity, long-term exposure may pose risks to certain organ systems. Regulatory agencies are working closely with industry stakeholders to establish safe handling guidelines and exposure limits.

In conclusion, CAS No. 1261675-38-0 (2,2'-Dibromo-3'-methoxypropiophenone) is a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry research and development.